Cas no 1423034-60-9 (3-(methylamino)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride)

• Product Name: 3-(methylamino)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride
• CAS No: 1423034-60-9
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 4598550
• Update Time: 2025-05-20

3-(methylamino)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride

• Inchi： 1S/C9H11NO2S.ClH/c1-10-8-6-13(11,12)9-5-3-2-4-7(8)9;/h2-5,8,10H,6H2,1H3;1H
• InChI Key： SRZWKVDNYWIQBN-UHFFFAOYSA-N
• SMILES： O=S1(CC(NC)C2=CC=CC=C12)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(methylamino)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride

Introduction to 3-(Methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione Hydrochloride (CAS No. 1423034-60-9)

3-(Methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride, with the CAS number 1423034-60-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of this compound features a benzothiophene core with a methylamino substituent and a dione group, making it a unique and intriguing molecule for further investigation.

The methylamino group in 3-(methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride imparts significant chemical and biological properties. This functional group can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's binding affinity to various biological targets. The dione group, on the other hand, adds to the compound's stability and reactivity, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 3-(methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride in various therapeutic areas. One notable application is its use as an antioxidant. The compound has been shown to exhibit potent antioxidant activity, which can help in scavenging free radicals and reducing oxidative stress. This property makes it a promising candidate for treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 3-(methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. This suggests that it could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The benzothiophene core of the compound is another key feature that contributes to its biological activity. Benzothiophenes are known for their ability to modulate various receptors and enzymes involved in disease pathways. For instance, some benzothiophenes have been shown to act as selective estrogen receptor modulators (SERMs), which can have applications in breast cancer treatment. While more research is needed to fully understand the specific mechanisms of action of 3-(methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride, its structural similarity to known bioactive compounds suggests that it may have similar therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 3-(methylamino)-2,3-dihydro-1λ6-benzothiophene-1,1-dione hydrochloride (CAS No. 1423034-60-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.